Cas no 25550-79-2 (Hexanedioic acid,bis(nonylphenyl) ester (9CI))

• Product Name: Hexanedioic acid,bis(nonylphenyl) ester (9CI)
• CAS No: 25550-79-2
• MF: C₃₆H₅₄O₄
• MW: 550.811571598053
• CID: 281582
• PubChem ID: 3015239
• Update Time: 2025-04-19

Hexanedioic acid,bis(nonylphenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,bis(nonylphenyl) ester (9CI)
• bis(2-nonylphenyl) hexanedioate
• Bis(nonylphenyl) adipate
• DTXSID10180246
• EINECS 247-097-8
• 25550-79-2
• NS00027915
• Bis-(nonylphenyl)adipate

• Inchi： 1S/C36H54O4/c1-3-5-7-9-11-13-15-23-31-25-17-19-27-33(31)39-35(37)29-21-22-30-36(38)40-34-28-20-18-26-32(34)24-16-14-12-10-8-6-4-2/h17-20,25-28H,3-16,21-24,29-30H2,1-2H3
• InChI Key： NECICMYQQDSCJO-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)OC1C=CC=CC=1CCCCCCCCC)=O)C1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 550.40242
• Monoisotopic Mass: 550.40221020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 25
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6